Cas no 742096-95-3 (a-methyl-3-(1-methylethyl)-1H-Pyrazole-1-ethanol)

• Product Name: a-methyl-3-(1-methylethyl)-1H-Pyrazole-1-ethanol
• CAS No: 742096-95-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 560388
• PubChem ID: 45096372
• Update Time: 2025-04-19

a-methyl-3-(1-methylethyl)-1H-Pyrazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• a-methyl-3-(1-methylethyl)-1H-Pyrazole-1-ethanol
• 1H-Pyrazole-1-ethanol,alpha-methyl-3-(1-methylethyl)-(9CI)
• 1H-Pyrazole-1-ethanol, a-methyl-3-(1-methylethyl)-
• 742096-95-3
• 1-(3-Isopropyl-1H-pyrazol-1-yl)propan-2-ol

• Inchi： 1S/C9H16N2O/c1-7(2)9-4-5-11(10-9)6-8(3)12/h4-5,7-8,12H,6H2,1-3H3
• InChI Key： UELTVNXYOJIZBR-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1.1